Cas no 1648825-53-9 (Phenofluor(TM) Mix)

• Product Name: Phenofluor(TM) Mix
• CAS No: 1648825-53-9
• MF: C₂₇H₃₆Cl₂CsFN₂
• MW: 611.398005485535
• CID: 2354767
• PubChem ID: 354334397
• Update Time: 2025-05-19

Phenofluor(TM) Mix Chemical and Physical Properties

Names and Identifiers

• PhenoFluor(TM) Mix
• 1,3-Bis(2,6-di-i-propylphenyl)-2-chloroimidazolium chloride
• 6.7 molar ratio or 1
• PhenoFluor&trade
• 2-Chloro-1,3-bis(2,6-diisopropylphenyl)-1H-imidazolium Chloride - Cesium Fluoride
• 2-Chloro-1,3-bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium chloride, mixt. with cesium fluoride
• 1,3-BIS(2,6-DI-I-PROPYLPHENYL)-2-CHLOROIMIDAZOLIUM CHLORIDE/CESIUM FLUORIDE ADMIXTURE (W/W 1/2.2)
• PhenoFluor Mix
• PhenoFluor(c)Mix
• P2420
• 2-Chloro-1,3-bis(2,6-diisopropylphenyl)-1h-imidazolium chloride-cesium fluoride
• 1,3-Bis(2,6-di-i-propylphenyl)-2-chloroimidazoliu
• Cesium;2-chloro-1,3-bis[2,6-di(propan-2-yl)phenyl]imidazol-1-ium;chloride;fluoride
• 2-Chloro-1,3-bis(2,6-diisopropylphenyl)-1H-imidazol-3-iumchloride,mixt.withcesiumfluoride
• MFCD29472387
• 1648825-53-9
• caesium(1+) 2-chloro-1,3-bis(2,6-diisopropylphenyl)-1??-imidazol-1-ylium chloride fluoride
• Phenofluor(TM) Mix

• Inchi： 1S/C27H36ClN2.ClH.Cs.FH/c1-17(2)21-11-9-12-22(18(3)4)25(21)29-15-16-30(27(29)28)26-23(19(5)6)13-10-14-24(26)20(7)8;;;/h9-20H,1-8H3;1H;;1H/q+1;;+1;/p-2
• InChI Key： AHNDOFVAHQKSBA-UHFFFAOYSA-L
• SMILES： [Cs+].ClC1N(C=C[N+]=1C1C(=CC=CC=1C(C)C)C(C)C)C1C(=CC=CC=1C(C)C)C(C)C.[Cl-].[F-]

Computed Properties

• Exact Mass: 610.1294097 g/mol
• Monoisotopic Mass: 610.1294097 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8
• Molecular Weight: 611.4

Phenofluor(TM) Mix Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H301+H311+H331-H314
• Warning Statement： P260-P264-P270-P271-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P233-P405-P501
• Safety Instruction： H303+H313+H333
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Phenofluor(TM) Mix

Phenofluor(TM) Mix (CAS No. 1648825-53-9): A Comprehensive Guide to Its Properties and Applications

In the rapidly evolving field of chemical research, Phenofluor(TM) Mix (CAS No. 1648825-53-9) has emerged as a versatile compound with a wide range of applications. This article delves into the unique properties, potential uses, and market trends surrounding this innovative chemical, providing valuable insights for researchers, industry professionals, and enthusiasts alike.

The Phenofluor(TM) Mix is a specialized formulation that combines several fluorinated compounds to achieve specific performance characteristics. Its CAS number, 1648825-53-9, serves as a unique identifier in chemical databases and regulatory documents. The mixture's precise composition is often tailored to meet the requirements of different applications, making it a highly adaptable solution in various industries.

One of the most significant advantages of Phenofluor(TM) Mix lies in its exceptional stability under various environmental conditions. Researchers have noted its resistance to degradation when exposed to heat, light, and moisture, making it particularly valuable for applications requiring long-term performance. This stability profile has sparked considerable interest in fields such as materials science and specialty coatings.

Recent advancements in fluorinated compound technology have positioned Phenofluor(TM) Mix as a potential solution for several contemporary challenges. In the electronics industry, for instance, its unique dielectric properties make it suitable for advanced semiconductor applications. The mixture's compatibility with various substrates has also led to its exploration in flexible electronics, a rapidly growing sector driven by the demand for wearable technology and foldable displays.

The pharmaceutical industry has shown increasing interest in Phenofluor(TM) Mix (CAS 1648825-53-9) for its potential in drug formulation and delivery systems. Researchers are investigating how its fluorinated components might improve the bioavailability of certain therapeutic compounds or enhance the stability of sensitive pharmaceutical ingredients. While these applications are still in the experimental stage, they represent promising avenues for future development.

Environmental considerations play a crucial role in the adoption of any new chemical product. The developers of Phenofluor(TM) Mix have emphasized its favorable environmental profile compared to traditional fluorinated compounds. Early lifecycle assessments suggest potential advantages in terms of reduced environmental persistence, though comprehensive studies are ongoing to fully characterize its ecological impact.

From a commercial perspective, the market for specialized fluorinated mixtures like Phenofluor(TM) Mix has shown steady growth. Industry analysts attribute this trend to increasing demand from high-tech sectors and the continuous search for performance-enhancing additives. The unique combination of properties offered by this mixture positions it well to address specific needs in niche applications where conventional materials fall short.

Quality control and standardization are critical aspects of Phenofluor(TM) Mix production. Manufacturers employ rigorous analytical techniques to ensure batch-to-batch consistency, including advanced chromatography methods and spectroscopic analysis. These quality assurance measures are particularly important given the precise performance requirements in many of its potential applications.

Researchers working with Phenofluor(TM) Mix (CAS 1648825-53-9) should be aware of its specific handling requirements. While not classified as hazardous under standard protocols, proper laboratory practices should always be followed when working with any chemical mixture. Material safety data sheets provide detailed information about appropriate storage conditions and handling procedures.

The future development of Phenofluor(TM) Mix technology may focus on further customization options. Some industry observers predict the emergence of application-specific formulations that optimize the mixture's properties for particular uses. This tailored approach could unlock new possibilities in fields ranging from advanced materials to specialized industrial processes.

Intellectual property considerations surrounding Phenofluor(TM) Mix reflect its commercial potential. The trademarked name and patented formulations indicate significant investment in its development. Companies interested in utilizing this technology should be mindful of these proprietary aspects when considering its incorporation into their products or processes.

Academic interest in Phenofluor(TM) Mix has grown steadily, with an increasing number of research papers exploring its fundamental properties and potential applications. This scientific attention contributes to a deeper understanding of its behavior under various conditions and helps identify novel uses that may not have been initially anticipated by its developers.

For those seeking technical specifications of Phenofluor(TM) Mix (CAS 1648825-53-9

The competitive landscape for fluorinated chemical mixtures continues to evolve, with Phenofluor(TM) Mix occupying a distinct position due to its specific combination of characteristics. As industries demand increasingly specialized solutions, products like this that offer unique performance advantages are likely to see growing adoption across multiple sectors.

Looking ahead, the trajectory of Phenofluor(TM) Mix development will likely be influenced by broader trends in materials science and industrial chemistry. The ongoing push for sustainable, high-performance materials in sectors such as renewable energy, advanced manufacturing, and electronics may create new opportunities for this versatile mixture.

In conclusion, Phenofluor(TM) Mix (CAS No. 1648825-53-9) represents an interesting development in specialized chemical formulations. Its combination of stability, performance characteristics, and potential applications across diverse industries makes it a product worth watching as research continues and new uses emerge. As with any innovative material, ongoing studies will further clarify its capabilities and optimal applications in the coming years.